9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole hydrochloride

• IUPAC Name: 4-butyl-2-phenylimidazo[1,2-a]benzimidazole;hydrochloride
• InChI: InChI=1S/C19H19N3.ClH/c1-2-3-13-21-17-11-7-8-12-18(17)22-14-16(20-19(21)22)15-9-5-4-6-10-15;/h4-12,14H,2-3,13H2,1H3;1H
• InChI Key: LRJBXZMIYGFJOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N3C1=NC(=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C19H20ClN3
• Molecular Weight: 325.8 g/mol

Description

“9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole” is a derivative of benzimidazole. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system. They have been synthesized and screened for their various biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of 2,9-disubstituted imidazo[1,2-a]benzimidazoles with phenyl- and alkylisothiocyanates. The structures of the products are confirmed by elemental analysis and PMR spectroscopy.

Molecular Structure Analysis

The molecular structure of “9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole” can be analyzed using NMR spectroscopy. The NMR spectrum shows resonances for the substituents and a characteristic resonance for the thiocarbamide NH proton.